Cas no 2060026-73-3 (ethyl 2-amino-4-tert-butyl-1,3-oxazole-5-carboxylate)

• Product Name: ethyl 2-amino-4-tert-butyl-1,3-oxazole-5-carboxylate
• CAS No: 2060026-73-3
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• MDL: MFCD30498765
• CID: 5153818
• PubChem ID: 125113173
• Update Time: 2025-05-24

ethyl 2-amino-4-tert-butyl-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• CID 125113173
• 5-Oxazolecarboxylic acid, 2-amino-4-(1,1-dimethylethyl)-, ethyl ester
• ethyl 2-amino-4-tert-butyl-1,3-oxazole-5-carboxylate

• MDL： MFCD30498765
• Inchi： 1S/C10H16N2O3/c1-5-14-8(13)6-7(10(2,3)4)12-9(11)15-6/h5H2,1-4H3,(H2,11,12)
• InChI Key： AHWKPWVWHPKGAO-UHFFFAOYSA-N
• SMILES： O1C(C(OCC)=O)=C(C(C)(C)C)N=C1N

Experimental Properties

• Density: 1.124±0.06 g/cm3(Predicted)
• Boiling Point: 337.9±44.0 °C(Predicted)
• pka: 3.84±0.50(Predicted)

Additional information on ethyl 2-amino-4-tert-butyl-1,3-oxazole-5-carboxylate

Professional Introduction to Ethyl 2-amino-4-tert-butyl-1,3-oxazole-5-carboxylate (CAS No. 2060026-73-3)

Ethyl 2-amino-4-tert-butyl-1,3-oxazole-5-carboxylate, with the CAS number 2060026-73-3, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the oxazole class, which is known for its diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly the presence of an amino group, a tert-butyl group, and a carboxylate ester moiety, contribute to its unique chemical properties and potential therapeutic benefits.

The synthesis and characterization of ethyl 2-amino-4-tert-butyl-1,3-oxazole-5-carboxylate have been extensively studied in recent years. The tert-butyl group at the 4-position of the oxazole ring enhances the lipophilicity of the molecule, making it more suitable for membrane interactions and improving its bioavailability. This modification is particularly important in drug design, as it can significantly influence the pharmacokinetic profile of a compound.

Recent research has highlighted the potential of oxazole derivatives as scaffolds for developing novel pharmaceuticals. The amino group in ethyl 2-amino-4-tert-butyl-1,3-oxazole-5-carboxylate can be further functionalized to introduce additional pharmacophores or to link it with other bioactive molecules. This flexibility makes it a valuable intermediate in the synthesis of more complex drug candidates.

In addition to its synthetic utility, ethyl 2-amino-4-tert-butyl-1,3-oxazole-5-carboxylate has shown promise in various biological assays. Studies have demonstrated its ability to interact with specific biological targets, making it a potential lead compound for further development. The tert-butyl group not only enhances lipophilicity but also provides steric hindrance, which can be crucial for optimizing binding affinity and selectivity.

The carboxylate ester moiety in the molecule can undergo hydrolysis under physiological conditions, releasing a free carboxylic acid group. This property can be exploited to modulate the pharmacokinetic behavior of the compound or to facilitate further chemical modifications. The ability to convert between different functional groups makes ethyl 2-amino-4-tert-butyl-1,3-oxazole-5-carboxylate a versatile building block in medicinal chemistry.

Recent advances in computational chemistry have also contributed to a better understanding of the properties and potential applications of ethyl 2-amino-4-tert-butyl-1,3-oxazole-5-carboxylate. Molecular modeling studies have revealed insights into its interactions with biological targets and have helped in designing more effective derivatives. These computational approaches are increasingly being used in drug discovery pipelines to accelerate the development of novel therapeutics.

The oxazole ring itself is known for its stability and ability to participate in hydrogen bonding interactions. These characteristics make it an attractive scaffold for designing molecules with specific biological activities. Ethyl 2-amino-4-tert-butyl-1,3-oxazole-5-carboxylate leverages these properties, making it a promising candidate for further investigation.

In conclusion, ethyl 2-amino-4-tert-butyl-1,3-oxazole-5-carboxylate (CAS No. 2060026-73-3) is a versatile and important compound in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for developing new drugs. Further studies are warranted to fully explore its therapeutic potential and to optimize its pharmacological properties.